N-(2,3-dimethylphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H22F3N3O/c1-14-5-3-8-18(15(14)2)24-19(27)26-11-9-25(10-12-26)17-7-4-6-16(13-17)20(21,22)23/h3-8,13H,9-12H2,1-2H3,(H,24,27)
• InChI Key: QXNVZPKRQQABPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C20H22F3N3O
• Molecular Weight: 377.4 g/mol

Description

The compound “N-(2,3-dimethylphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The molecule also contains two phenyl rings, one of which is substituted with a trifluoromethyl group and the other with two methyl groups.

Molecular Structure Analysis

The molecule contains a balance of polar (amide and trifluoromethyl groups) and nonpolar (phenyl and methyl groups) components. This could influence its solubility, reactivity, and interactions with biological systems.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amide group could be hydrolyzed under acidic or basic conditions. The trifluoromethyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and trifluoromethyl groups could enhance its solubility in polar solvents.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be interesting to study its interactions with various biological targets, given the presence of the piperazine ring and the substituted phenyl groups.